molecular formula C18H16N2O2S B5853370 N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide

N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide

Cat. No. B5853370
M. Wt: 324.4 g/mol
InChI Key: JHJCKMROXRCBNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide, commonly known as DPCAT, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. DPCAT is a benzofuran derivative that has shown promising results in various scientific studies due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of DPCAT involves the inhibition of tubulin polymerization, which is essential for cell division. By inhibiting tubulin polymerization, DPCAT prevents cancer cells from dividing and proliferating, ultimately leading to their death.
Biochemical and Physiological Effects:
DPCAT has been shown to have a number of biochemical and physiological effects. In addition to its anticancer properties, DPCAT has also been shown to have anti-inflammatory and antioxidant effects. These properties make it a potential candidate for the treatment of a variety of diseases, including cancer, inflammation, and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DPCAT is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, its unique chemical structure and mechanism of action make it a promising candidate for the development of new cancer therapies. However, one of the limitations of DPCAT is its potential toxicity, which requires further investigation before it can be used in clinical settings.

Future Directions

There are a number of future directions for research on DPCAT. One potential area of research is the development of new cancer therapies based on DPCAT and its derivatives. Additionally, further investigation into the potential toxicity of DPCAT is needed to determine its safety for use in clinical settings. Finally, research into the anti-inflammatory and antioxidant properties of DPCAT may lead to the development of new treatments for a variety of diseases.

Synthesis Methods

The synthesis of DPCAT involves the reaction of 3,4-dimethylaniline with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate salt. This salt is then reacted with 2-chlorobenzoyl chloride to obtain the final product, DPCAT. The synthesis of DPCAT is a relatively simple process that can be carried out in a laboratory setting using standard laboratory equipment.

Scientific Research Applications

DPCAT has been extensively studied for its potential applications in the field of medicinal chemistry. One of the primary areas of research has been its potential use as an anticancer agent. Studies have shown that DPCAT can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for the development of new cancer therapies.

properties

IUPAC Name

N-[(3,4-dimethylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O2S/c1-11-7-8-14(9-12(11)2)19-18(23)20-17(21)16-10-13-5-3-4-6-15(13)22-16/h3-10H,1-2H3,(H2,19,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JHJCKMROXRCBNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC3=CC=CC=C3O2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3,4-dimethylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.